nicotinic acid mononucleotide
nicotinic acid mononucleotide
Nicotinic acid D-ribonucleotide is a D-ribonucleotide having nicotinic acid as the nucleobase. It has a role as an Escherichia coli metabolite and a mouse metabolite. It is a conjugate acid of a nicotinate D-ribonucleotide(2-).
Nicotinate mononucleotide is a natural product found in Caenorhabditis elegans with data available.
nicotinic acid D-ribonucleotide is a metabolite found in or produced by Saccharomyces cerevisiae.
Nicotinate mononucleotide is a natural product found in Caenorhabditis elegans with data available.
nicotinic acid D-ribonucleotide is a metabolite found in or produced by Saccharomyces cerevisiae.
Brand Name:
Vulcanchem
CAS No.:
321-02-8
VCID:
VC21127083
InChI:
InChI=1S/C11H14NO9P/c13-8-7(5-20-22(17,18)19)21-10(9(8)14)12-3-1-2-6(4-12)11(15)16/h1-4,7-10,13-14H,5H2,(H2-,15,16,17,18,19)/p+1/t7-,8-,9-,10-/m1/s1
SMILES:
C1=CC(=C[N+](=C1)C2C(C(C(O2)COP(=O)(O)[O-])O)O)C(=O)O
Molecular Formula:
C11H15NO9P+
Molecular Weight:
336.21 g/mol
nicotinic acid mononucleotide
CAS No.: 321-02-8
Cat. No.: VC21127083
Molecular Formula: C11H15NO9P+
Molecular Weight: 336.21 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Nicotinic acid D-ribonucleotide is a D-ribonucleotide having nicotinic acid as the nucleobase. It has a role as an Escherichia coli metabolite and a mouse metabolite. It is a conjugate acid of a nicotinate D-ribonucleotide(2-). Nicotinate mononucleotide is a natural product found in Caenorhabditis elegans with data available. nicotinic acid D-ribonucleotide is a metabolite found in or produced by Saccharomyces cerevisiae. |
|---|---|
| CAS No. | 321-02-8 |
| Molecular Formula | C11H15NO9P+ |
| Molecular Weight | 336.21 g/mol |
| IUPAC Name | 1-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(phosphonooxymethyl)oxolan-2-yl]pyridin-1-ium-3-carboxylic acid |
| Standard InChI | InChI=1S/C11H14NO9P/c13-8-7(5-20-22(17,18)19)21-10(9(8)14)12-3-1-2-6(4-12)11(15)16/h1-4,7-10,13-14H,5H2,(H2-,15,16,17,18,19)/p+1/t7-,8-,9-,10-/m1/s1 |
| Standard InChI Key | JOUIQRNQJGXQDC-ZYUZMQFOSA-O |
| Isomeric SMILES | C1=CC(=C[N+](=C1)[C@H]2[C@@H]([C@@H]([C@H](O2)COP(=O)(O)O)O)O)C(=O)O |
| SMILES | C1=CC(=C[N+](=C1)C2C(C(C(O2)COP(=O)(O)[O-])O)O)C(=O)O |
| Canonical SMILES | C1=CC(=C[N+](=C1)C2C(C(C(O2)COP(=O)(O)O)O)O)C(=O)O |
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